Cas no 2172270-86-7 (N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine)

• Product Name: N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine
• CAS No: 2172270-86-7
• MF: C₁₇H₂₆N₂
• MW: 258.401744365692
• CID: 5998800
• PubChem ID: 165881274
• Update Time: 2025-10-25

N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine Chemical and Physical Properties

Names and Identifiers

• N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine
• EN300-1458086
• 2172270-86-7
• N7',N7'-diethyl-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4',7'-diamine

• Inchi： 1S/C17H26N2/c1-3-19(4-2)13-6-7-14-15(12-13)17(9-5-10-17)11-8-16(14)18/h6-7,12,16H,3-5,8-11,18H2,1-2H3
• InChI Key： KGGZQJXFEVWSRA-UHFFFAOYSA-N
• SMILES： NC1C2C=CC(=CC=2C2(CC1)CCC2)N(CC)CC

Computed Properties

• Exact Mass: 258.209598838g/mol
• Monoisotopic Mass: 258.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.3Ų

Additional information on N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine

N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine: A Comprehensive Overview

The compound N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine (CAS No. 2172270-86-7) is a complex organic molecule with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of spirocyclic diamines, which are known for their versatile applications in materials science, pharmacology, and organic synthesis. The spirocyclobutane core of this molecule introduces a rigid and strained structure, while the naphthalene moiety contributes aromaticity and potential for conjugation. These features make it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of spirocyclic diamines in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor for synthesizing novel polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics. The diethylamine substituents on the molecule enhance its solubility in organic solvents, making it easier to handle and process during synthesis. Furthermore, the dihydro and H-spiro designations indicate the presence of hydrogen atoms in specific positions, which can influence the molecule's reactivity and stability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The key intermediates include various diamine precursors and spirocyclic intermediates. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the spirocyclic core with high precision.

The naphthalene component of this compound plays a significant role in its electronic properties. Naphthalene is a well-known aromatic hydrocarbon with a conjugated π-system, which contributes to its stability and reactivity. In this compound, the naphthalene moiety is connected to the spirocyclobutane ring via a single bond, creating a unique structural arrangement that can influence electronic communication between the two units. This feature makes the compound an interesting candidate for studying electron transfer processes in molecular systems.

One of the most promising applications of N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4',7'-diamine lies in its potential use as a building block for constructing functional materials. For instance, researchers have investigated its utility in forming self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit unique optical and electronic properties, making them suitable for applications in sensors, light-emitting diodes (LEDs), and photovoltaic devices.

Another area where this compound has shown potential is in drug discovery. The spirocyclic structure provides a rigid framework that can be tailored to interact with specific biological targets. Recent studies have explored its ability to act as a template for designing small-molecule inhibitors targeting enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The diethylamine groups may also contribute to bioavailability by enhancing membrane permeability.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research has shown that under certain conditions, such as UV irradiation or microbial action, the molecule undergoes oxidative cleavage at the spirocyclic junction. This degradation pathway not only provides insights into its stability but also highlights opportunities for recycling or repurposing byproducts.

In conclusion, N7',N7'-diethyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'naphthalene-4',7'diamine (CAS No. 2172270866) is a versatile compound with a wealth of applications across multiple disciplines. Its unique structure enables it to serve as both a building block for advanced materials and a potential candidate for drug development. As research continues to uncover new properties and functionalities of this molecule, its significance in both academic and industrial contexts is likely to grow further.